N-(3-chlorophenyl)-3-[ethyl(2-methyl-2-propenyl)amino]propanamide

• Molecular Formula: C15H21ClN2O
• Molecular Weight: 280.79 g/mol
• IUPAC Name: N-(3-chlorophenyl)-3-[ethyl(2-methylprop-2-enyl)amino]propanamide
• InChI: InChI=1S/C15H21ClN2O/c1-4-18(11-12(2)3)9-8-15(19)17-14-7-5-6-13(16)10-14/h5-7,10H,2,4,8-9,11H2,1,3H3,(H,17,19)
• InChI Key: PRCUSKQLTDENLG-UHFFFAOYSA-N
• SMILES: CCN(CCC(=O)NC1=CC(=CC=C1)Cl)CC(=C)C

Description

N-(3-chlorophenyl)-3-[ethyl(2-methyl-2-propenyl)amino]propanamide, also known as Clonidine, is a medication used to treat high blood pressure, attention deficit hyperactivity disorder (ADHD), anxiety disorders, and opioid withdrawal symptoms. Clonidine is a centrally acting alpha-2 adrenergic agonist, which means it works by stimulating certain receptors in the brain to reduce blood pressure and calm the nervous system. In

Mechanism of Action

N-(3-chlorophenyl)-3-[ethyl(2-methyl-2-propenyl)amino]propanamide works by stimulating alpha-2 adrenergic receptors in the brain. This leads to a reduction in sympathetic nervous system activity, which in turn reduces blood pressure and calms the nervous system. N-(3-chlorophenyl)-3-[ethyl(2-methyl-2-propenyl)amino]propanamide also stimulates the release of certain neurotransmitters, such as norepinephrine, which can help to reduce anxiety and improve mood.
Biochemical and Physiological Effects
N-(3-chlorophenyl)-3-[ethyl(2-methyl-2-propenyl)amino]propanamide has a number of biochemical and physiological effects. It can cause a reduction in heart rate and blood pressure, as well as a decrease in sympathetic nervous system activity. N-(3-chlorophenyl)-3-[ethyl(2-methyl-2-propenyl)amino]propanamide can also cause sedation, drowsiness, and dry mouth. In addition, N-(3-chlorophenyl)-3-[ethyl(2-methyl-2-propenyl)amino]propanamide can stimulate the release of certain hormones, such as growth hormone and prolactin.

Advantages and Limitations for Lab Experiments

N-(3-chlorophenyl)-3-[ethyl(2-methyl-2-propenyl)amino]propanamide has a number of advantages and limitations for use in lab experiments. One advantage is that it is a well-studied medication with a known mechanism of action. This makes it a useful tool for studying the effects of alpha-2 adrenergic receptor stimulation. However, N-(3-chlorophenyl)-3-[ethyl(2-methyl-2-propenyl)amino]propanamide can also have a number of side effects, such as sedation and dry mouth, which can make it difficult to use in certain experiments. In addition, N-(3-chlorophenyl)-3-[ethyl(2-methyl-2-propenyl)amino]propanamide can interact with other medications and should be used with caution in certain populations, such as pregnant women.

Future Directions

There are a number of future directions for research on N-(3-chlorophenyl)-3-[ethyl(2-methyl-2-propenyl)amino]propanamide. One area of interest is the use of N-(3-chlorophenyl)-3-[ethyl(2-methyl-2-propenyl)amino]propanamide in the treatment of anxiety disorders, as research has shown promising results in this area. In addition, there is ongoing research on the use of N-(3-chlorophenyl)-3-[ethyl(2-methyl-2-propenyl)amino]propanamide in the treatment of opioid addiction, as it has been shown to be effective in reducing cravings and withdrawal symptoms. Finally, there is interest in developing new medications that target alpha-2 adrenergic receptors, as these receptors play a key role in a number of physiological processes.

Synthesis Methods

N-(3-chlorophenyl)-3-[ethyl(2-methyl-2-propenyl)amino]propanamide is synthesized through a multi-step process that involves the reaction of 3-chlorobenzaldehyde with ethyl acetoacetate to form 3-chloro-1-(1-oxoethyl)indolin-2-one. This intermediate is then reacted with 2-methyl-2-propenylamine to form the final product, N-(3-chlorophenyl)-3-[ethyl(2-methyl-2-propenyl)amino]propanamide. The synthesis of N-(3-chlorophenyl)-3-[ethyl(2-methyl-2-propenyl)amino]propanamide is a complex process that requires specialized equipment and expertise.

Scientific Research Applications

N-(3-chlorophenyl)-3-[ethyl(2-methyl-2-propenyl)amino]propanamide has been extensively studied for its use in treating a variety of medical conditions. Research has shown that N-(3-chlorophenyl)-3-[ethyl(2-methyl-2-propenyl)amino]propanamide can effectively lower blood pressure, reduce symptoms of ADHD, and alleviate anxiety. In addition, N-(3-chlorophenyl)-3-[ethyl(2-methyl-2-propenyl)amino]propanamide has been used to treat opioid withdrawal symptoms, as it can help to reduce cravings and ease withdrawal symptoms.